Cas no 26663-15-0 (1H-1,2,4-Triazole-3,5-dicarboxylic acid, dimethyl ester)

1H-1,2,4-Triazole-3,5-dicarboxylic acid, dimethyl ester structure
26663-15-0 structure
Product Name:1H-1,2,4-Triazole-3,5-dicarboxylic acid, dimethyl ester
CAS No:26663-15-0
MF:C6H7N3O4
MW:185.137480974197
MDL:MFCD28579784
CID:1428135
PubChem ID:15914309
Update Time:2025-04-20

1H-1,2,4-Triazole-3,5-dicarboxylic acid, dimethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,4-Triazole-3,5-dicarboxylic acid, dimethyl ester
    • dimethyl 1H-1,2,4-triazole-3,5-dicarboxylate
    • AKOS024062402
    • Dimethyl 4H-1,2,4-triazole-3,5-dicarboxylate
    • 26663-15-0
    • SCHEMBL23382047
    • AC5768
    • SY232213
    • DB-187098
    • MFCD28579784
    • MDL： MFCD28579784
    • Inchi： 1S/C6H7N3O4/c1-12-5(10)3-7-4(9-8-3)6(11)13-2/h1-2H3,(H,7,8,9)
    • InChI Key： BUVQCFVPDTUNPN-UHFFFAOYSA-N
    • SMILES： O(C)C(C1=NC(C(=O)OC)=NN1)=O

Computed Properties

  • Exact Mass: 185.04371
  • Monoisotopic Mass: 185.04365571g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 94.2Ų

Experimental Properties

  • PSA: 94.17

1H-1,2,4-Triazole-3,5-dicarboxylic acid, dimethyl ester Pricemore >>

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abcr
AB548805-100 mg
Dimethyl 1H-1,2,4-triazole-3,5-dicarboxylate; .
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abcr
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1H-1,2,4-Triazole-3,5-dicarboxylic acid, dimethyl ester Suppliers

Amadis Chemical Company Limited
Gold Member
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(CAS:26663-15-0)1H-1,2,4-Triazole-3,5-dicarboxylic acid, dimethyl ester
Order Number:A911051
Stock Status:in Stock
Quantity:5g/1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 12:40
Price ($):1285.0/518.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:26663-15-0)1H-1,2,4-Triazole-3,5-dicarboxylic acid, dimethyl ester
A911051
Purity:99%/99%
Quantity:5g/1g
Price ($):1285.0/518.0
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